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Compound of Interest

Compound Name: 3-Oxopentanedioic acid

Cat. No.: B044449 Get Quote

Technical Support Center: 3-Oxopentanedioic Acid
This guide provides essential safety information, handling protocols, and storage

recommendations for 3-oxopentanedioic acid, tailored for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What is 3-oxopentanedioic acid and what are its common synonyms?

3-oxopentanedioic acid is a dicarboxylic acid with the chemical formula O=C(CH₂CO₂H)₂.[1]

It is primarily used as a building block in organic synthesis, such as in the Robinson tropinone

synthesis.[1] For clarity in documentation and ordering, it is crucial to be aware of its common

synonyms.

Table 1: Chemical Identifiers

Primary Name 3-Oxopentanedioic acid

Synonyms

1,3-Acetonedicarboxylic acid, 3-Ketoglutaric

acid, 3-Oxoglutaric acid, β-Ketoglutaric acid[1]

[2][3]

CAS Number 542-05-2[1][2]
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Q2: What are the primary hazards associated with 3-oxopentanedioic acid?

This chemical is considered hazardous and requires careful handling.[2] The primary hazards

include irritation to the skin, eyes, and respiratory system.[3][4][5] It is also hygroscopic,

meaning it absorbs moisture from the air, and is sensitive to heat.[2][3] As a powder, it may

form combustible dust concentrations in the air.[2]

Table 2: GHS Hazard Summary

Signal Word Warning[1][2]

Hazard Class Skin Corrosion/Irritation (Category 2)[2][6]

Serious Eye Damage/Eye Irritation (Category 2)

[2][6]

May cause respiratory irritation[4][5]

Combustible Dust[2]

Hazard Statements H315: Causes skin irritation[5][6]

H319: Causes serious eye irritation[5][6]

H335: May cause respiratory irritation[1][5]

Q3: What Personal Protective Equipment (PPE) is required when working with this compound?

To ensure personal safety, comprehensive PPE is mandatory.

Eye/Face Protection: Wear appropriate chemical safety goggles or glasses as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[3][7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

[3]

Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH/MSHA

or European Standard EN 149 approved respirator.[3][7]
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Handling and Storage Guides
Q4: What is the correct procedure for handling solid 3-oxopentanedioic acid?

Always handle this compound in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation of dust.[8][9] Avoid generating dust.[2][10] Wash hands and any exposed

skin thoroughly after handling.[2][3][5] Ensure that an eyewash station and safety shower are

close to the workstation.[2][7]

Q5: What are the ideal storage conditions for 3-oxopentanedioic acid?

Proper storage is critical to maintain the stability and purity of the compound. It is heat-sensitive

and hygroscopic.[2] For maximum stability, especially for the pure compound, storage under an

inert gas like argon or nitrogen is advised to minimize oxidation.[2][11]

Table 3: Recommended Storage Conditions

Container
Keep container tightly closed in a dry and well-

ventilated place.[2][3][8]

Temperature

Keep refrigerated.[2][3] Store at temperatures

between 0°C and 4°C.[2] For long-term storage,

freezer temperatures (-20°C or -80°C) should be

considered to minimize degradation, similar to

other keto acids.[11][12][13]

Atmosphere
Store under an inert atmosphere to protect from

moisture and oxidation.[2][11]

Incompatibilities
Store segregated from incompatible materials.

[2][10]
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Table 4: Incompatible Materials

Strong oxidizing agents[2][3]

Bases / Alkaline substances[2][3][10]

Reducing agents[2][3]

Acids[2]

Q6: Can I store 3-oxopentanedioic acid in solution?

Storing keto acids in solution for extended periods is generally not recommended as it can

accelerate degradation.[11] If a solution must be prepared for short-term use, use a buffered

solution at an acidic pH and store it at low temperatures (2-8°C).[11] Avoid neutral or alkaline

pH, which can promote degradation.[11] For maximum stability, prepare solutions fresh before

use.[11]

Troubleshooting Guide
Q7: My solid compound has changed color. What should I do?

A change in color or the appearance of particulate matter can be a visual sign of degradation.

[11] It is recommended to discard the discolored compound as this indicates significant

degradation.[11] To prevent this in the future, ensure storage containers are light-resistant,

tightly sealed, and preferably stored under an inert atmosphere.[11]

Q8: My experimental results are inconsistent. Could improper storage be the cause?

Yes, improper storage can lead to degradation, affecting the purity and reactivity of 3-
oxopentanedioic acid. As a β-keto acid, it is susceptible to decarboxylation, a process

accelerated by heat and moisture.[2][14] The stability of the related compound acetoacetate is

highly dependent on temperature, underscoring the need for cold storage.
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Table 5: Stability of a

Related Keto Acid

(Acetoacetate) in Serum

Storage Temperature Duration Approximate Degradation

-20°C 7 days 40%[12][13]

-20°C 40 days Nearly 100%[12][13]

-80°C 40 days 15%[12][13]

This data strongly suggests that storing 3-oxopentanedioic acid at freezer temperatures

(-20°C) or ultra-low temperatures (-80°C) is preferable for long-term stability.[12][13]

Experimental Protocol
Protocol for Safe Handling and Weighing

Preparation: Before handling, ensure all required PPE is worn correctly (safety goggles, lab

coat, appropriate gloves). Confirm the chemical fume hood is functioning properly.

Environment: Conduct all manipulations of the solid compound inside the fume hood to

contain dust and vapors.

Transfer: Use a spatula to carefully transfer the desired amount of the solid from its storage

container to a tared weigh boat or beaker. Avoid creating dust clouds.

Weighing: If possible, perform the weighing inside the ventilated enclosure. If the balance is

outside, ensure the container is securely covered during transport.

Spill Management: Keep a spill kit for solid chemicals nearby. In case of a small spill, sweep

it up carefully, avoiding dust generation, and place it into a suitable, labeled container for

disposal.[3]

Cleaning: After handling, wipe down the work area, spatula, and any other equipment with a

damp cloth.
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Post-Handling: Wash hands thoroughly with soap and water.[2] Remove and properly store

or dispose of PPE.

Workflow and Logic Diagrams
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Preparation & Assessment

Handling Solid Compound

Post-Handling & Storage
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- Control Ignition Sources
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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